Application Notes & Protocols: Utilizing 7,8,3',4'-Tetrahydroxyflavone in Cancer Research Models

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*7,8,3',4'-Tetrahydroxyflavone*
CAS No.:	*3440-24-2*
Cat. No.:	*B192514*

Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of **7,8,3',4'-Tetrahydroxyflavone** in cancer research models. It outlines the compound's known mechanisms of action, supported by detailed signaling pathway diagrams, and offers step-by-step protocols for key in vitro and in vivo experiments. The guide emphasizes the causality behind experimental choices to ensure robust and reproducible results.

Introduction: The Therapeutic Potential of Flavonoids in Oncology

Flavonoids, a diverse group of polyphenolic compounds found in fruits and vegetables, have garnered significant interest in oncology for their potential chemopreventive and therapeutic properties.[1][2] These natural products are known to modulate a variety of cellular signaling pathways that are often dysregulated in cancer, leading to the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis and metastasis.[3][4]

7,8,3',4'-Tetrahydroxyflavone is a specific flavone that has been identified as a potent inhibitor of xanthine oxidase (XOD) and human telomerase, both of which are compelling

© 2026 BenchChem. All rights reserved.

targets in cancer therapy.[5] While research on this specific isomer is emerging, its structural similarity to more extensively studied flavonoids like Fisetin (3,7,3',4'-tetrahydroxyflavone) and 7,8-Dihydroxyflavone (7,8-DHF) allows for informed hypotheses about its mechanism of action.[1][6][7] This guide will focus on the known activities of **7,8,3',4'-Tetrahydroxyflavone** and draw upon the established methodologies used for related compounds to provide a robust framework for its investigation in cancer models.

Section 1: Compound Preparation and Handling

Proper handling and preparation of **7,8,3',4'-Tetrahydroxyflavone** are critical for experimental consistency.

1.1. Reconstitution of Lyophilized Powder:

- Solvent Selection: **7,8,3',4'-Tetrahydroxyflavone** is typically soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol. For cell-based assays, DMSO is the preferred solvent.
- Protocol for Stock Solution (10 mM):
  - Calculate the required volume of DMSO to achieve a 10 mM concentration based on the molecular weight of the compound (MW: 286.24 g/mol) and the amount of powder.
  - Aseptically add the calculated volume of sterile DMSO to the vial containing the lyophilized powder.
  - Vortex thoroughly until the powder is completely dissolved.
  - Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
- Storage: Store the stock solution at -20°C, protected from light.

1.2. Preparation of Working Solutions:

- Rationale: For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

© 2026 BenchChem. All rights reserved.

- Procedure: Prepare fresh working solutions for each experiment by diluting the 10 mM stock solution in sterile, serum-free cell culture medium. For example, to make a 100 µM working solution, perform a 1:100 dilution of the 10 mM stock.

Section 2: Key Signaling Pathways and Mechanism of Action


Based on evidence from related flavonoids, **7,8,3',4'-Tetrahydroxyflavone** is predicted to exert its anti-cancer effects primarily through the induction of apoptosis via modulation of the PI3K/Akt survival pathway and the Bcl-2 family of proteins.

2.1. Inhibition of the PI3K/Akt/mTOR Survival Pathway

The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that promotes cell survival, growth, and proliferation.[8] Its aberrant activation is a hallmark of many cancers and contributes to therapeutic resistance.[9] Flavonoids like Fisetin have been shown to inhibit this pathway, and **7,8,3',4'-Tetrahydroxyflavone** may act similarly.[1][6]

- Mechanism of Inhibition: The compound may inhibit the phosphorylation of Akt, a key kinase in the pathway. This prevents the downstream activation of mTOR and other effectors that promote cell survival and block apoptosis. By dephosphorylating PIP3, the tumor suppressor PTEN negatively regulates this pathway.[6][8]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: PI3K/Akt/mTOR pathway inhibition by **7,8,3',4'-Tetrahydroxyflavone**.


© 2026 BenchChem. All rights reserved.

2.2. Induction of the Intrinsic Apoptotic Pathway

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. The intrinsic (mitochondrial) pathway is tightly regulated by the Bcl-2 family of proteins.[10] Anti-apoptotic proteins (e.g., Bcl-2) prevent apoptosis, while pro-apoptotic proteins (e.g., Bax) promote it.[11] A high Bax/Bcl-2 ratio is indicative of apoptosis induction. Flavonoids often shift this balance in favor of apoptosis.[7][12]

- Mechanism of Action: **7,8,3',4'-Tetrahydroxyflavone** likely downregulates the expression of Bcl-2 and upregulates Bax. This leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of executioner caspases like Caspase-3, culminating in cell death.[7][10]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Induction of the intrinsic apoptosis pathway by **7,8,3',4'-Tetrahydroxyflavone**.

© 2026 BenchChem. All rights reserved.

Section 3: In Vitro Experimental Protocols

This section provides detailed protocols to assess the anti-cancer effects of **7,8,3',4'-Tetrahydroxyflavone** in vitro.

Protocol 3.1: Assessment of Cytotoxicity using MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[13] Viable cells with active metabolism convert the yellow MTT salt into a purple formazan product.[13][14]

- Materials:
  - 96-well cell culture plates
  - Cancer cell line of interest
  - Complete culture medium
  - **7,8,3',4'-Tetrahydroxyflavone** (10 mM stock in DMSO)
  - MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS).[15][16]
  - Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO).[17]
  - Microplate reader (absorbance at 570-590 nm).[14][16]
- Step-by-Step Procedure:
  - Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO_2 to allow for cell attachment.
  - Compound Treatment: Prepare serial dilutions of **7,8,3',4'-Tetrahydroxyflavone** in culture medium. Remove the old medium from the wells and add 100 µL of the compound-

© 2026 BenchChem. All rights reserved.

containing medium. Include vehicle control (medium with 0.1% DMSO) and untreated control wells.

- Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
- MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[15][17]
- Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.[15][17]
- Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization solution to each well to dissolve the purple crystals.[15][16] Shake the plate gently on an orbital shaker for 15 minutes to ensure complete dissolution.[14][16]
- Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
- Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve and determine the IC_{50} value (the concentration that inhibits 50% of cell growth).

Protocol 3.2: Analysis of Apoptosis via Annexin V-FITC/PI Staining

This flow cytometry-based assay quantitatively determines the percentage of cells undergoing apoptosis.[18] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be detected by fluorescently-labeled Annexin V.[19][20] Propidium Iodide (PI) is a DNA-binding dye that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes.[20]

- Materials:
  - 6-well plates
  - **7,8,3',4'-Tetrahydroxyflavone**
  - Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer).[21]

© 2026 BenchChem. All rights reserved.

- Cold 1X PBS
- Flow cytometer

- Step-by-Step Procedure:
  - Cell Treatment: Seed cells in 6-well plates and treat with **7,8,3',4'-Tetrahydroxyflavone** at the desired concentration (e.g., IC_{50} value) for 24-48 hours. Include a vehicle-treated negative control.
  - Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant from the corresponding well.
  - Washing: Centrifuge the cell suspension, discard the supernatant, and wash the cells once with cold 1X PBS.[21][22]
  - Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 × 10^6 cells/mL.[19][21]
  - Staining: Transfer 100 µL of the cell suspension (~1 × 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[21]
  - Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[19][21]
  - Final Preparation: Add 400 µL of 1X Binding Buffer to each tube.[19][21]
  - Flow Cytometry Analysis: Analyze the samples on a flow cytometer as soon as possible.
  - Interpretation:
    - Q1 (Annexin V- / PI-): Live cells
    - Q2 (Annexin V+ / PI-): Early apoptotic cells
    - Q3 (Annexin V+ / PI+): Late apoptotic/necrotic cells
    - Q4 (Annexin V- / PI+): Necrotic cells

© 2026 BenchChem. All rights reserved.

Protocol 3.3: Investigating Apoptotic Protein Expression by Western Blotting

Western blotting allows for the detection and semi-quantification of specific proteins, enabling the validation of the proposed mechanism of action.[23] Here, we focus on the Bax/Bcl-2 ratio.[11]

- Materials:
  - RIPA lysis buffer with protease and phosphatase inhibitors.[24]
  - BCA Protein Assay Kit
  - Laemmli sample buffer
  - SDS-PAGE gels (e.g., 4-20% gradient gel).[24]
  - PVDF or nitrocellulose membrane.[24]
  - Transfer buffer
  - Blocking buffer (5% non-fat milk or BSA in TBST).[24][25]
  - Primary antibodies (anti-Bax, anti-Bcl-2, anti-β-actin)
  - HRP-conjugated secondary antibody
  - ECL (Enhanced Chemiluminescence) substrate
- Step-by-Step Procedure:
  - Protein Extraction: Treat cells with **7,8,3',4'-Tetrahydroxyflavone** as described previously. Lyse the cells in RIPA buffer on ice.
  - Quantification: Determine the protein concentration of each lysate using a BCA assay.
  - Sample Preparation: Normalize protein amounts for each sample (e.g., 20-30 µg per lane). Add Laemmli buffer and boil at 95°C for 5 minutes to denature the proteins.[24]

© 2026 BenchChem. All rights reserved.

- Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until adequate separation of proteins by size is achieved.
- Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[24]
- Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[25]
- Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-Bcl-2 and anti-Bax, diluted in blocking buffer) overnight at 4°C with gentle agitation.
- Washing: Wash the membrane 3 times for 10 minutes each with TBST.[24]
- Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[24]
- Detection: Wash the membrane again as in step 8. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.
- Analysis: Perform densitometric analysis of the bands, normalizing to the β-actin loading control. Calculate the Bax/Bcl-2 ratio to assess the pro-apoptotic shift.[11]

Section 4: In Vivo Experimental Design

To evaluate the therapeutic efficacy of **7,8,3',4'-Tetrahydroxyflavone** in a physiological context, a murine xenograft model is recommended.[26]

Protocol 4.1: Murine Xenograft Model for Efficacy Studies

- Model: Immunocompromised mice (e.g., NOD/SCID or Athymic Nude) are used to prevent rejection of human tumor cells.
- Procedure Outline:
  - Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 million cells in Matrigel/PBS) into the flank of each mouse.

© 2026 BenchChem. All rights reserved.

- Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm^3).
- Randomization: Randomize mice into treatment groups (e.g., Vehicle control, **7,8,3',4'-Tetrahydroxyflavone** low dose, high dose, and a positive control drug).
- Treatment Administration: Administer the compound via a suitable route (e.g., intraperitoneal injection or oral gavage) according to a predetermined schedule (e.g., daily for 21 days). A study using a similar compound, 3',4',7,8-tetrahydroxyflavone, used doses of 50 mg/kg and 100 mg/kg.[27]
- Monitoring: Monitor tumor volume (using calipers) and body weight 2-3 times per week. Observe the general health of the animals.
- Endpoint: At the end of the study, euthanize the mice and excise the tumors. Measure the final tumor weight and volume. Tissues can be collected for further analysis (e.g., Western blot or immunohistochemistry).
- Analysis: Compare the tumor growth inhibition between the treatment and vehicle control groups.

Caption: Workflow for an in vivo murine xenograft efficacy study.

Section 5: Data Summary and Expected Outcomes

The following table summarizes known IC_{50} values for **7,8,3',4'-Tetrahydroxyflavone** and closely related compounds against various cancer cell lines. This data provides a baseline for designing effective concentration ranges for your experiments.

© 2026 BenchChem. All rights reserved.

Compound	Cancer Cell Line	Cancer Type	IC_{50} (μM)	Reference
7,8,3',4'-Tetrahydroxyflavone	A-431	Skin Carcinoma	~1	[5]
7,8,3',4'-Tetrahydroxyflavone	HEK293	Human Embryonic Kidney	0.2	[5]
7,8,3',4'-Tetrahydroxyflavone	HeLa	Cervical Cancer	0.23	[5]
3',4',7,8-Tetrahydroxyflavone	MV4-11	Acute Myeloid Leukemia	30.17	[27]
7,8-Dihydroxyflavone (7,8-DHF)	HUH-7	Hepatocarcinoma	177.6	[7]
Fisetin (3,7,3',4'-THF)	U2OS	Osteosarcoma	34.6	[28]

Expected Outcomes:

- MTT Assay: A dose-dependent decrease in cell viability is expected upon treatment with **7,8,3',4'-Tetrahydroxyflavone**.
- Apoptosis Assay: An increase in the percentage of Annexin V-positive cells (early and late apoptosis) should be observed in treated cells compared to controls.
- Western Blot: A decrease in the expression of the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax, leading to an elevated Bax/Bcl-2 ratio.
- In Vivo Model: Significant tumor growth inhibition in mice treated with **7,8,3',4'-Tetrahydroxyflavone** compared to the vehicle control group.

© 2026 BenchChem. All rights reserved.

By following these detailed protocols and understanding the underlying mechanisms, researchers can effectively investigate the anti-cancer potential of **7,8,3',4'-Tetrahydroxyflavone** and contribute to the development of novel flavonoid-based cancer therapies.

References

- Bio-Techne. "Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry". Bio-Techne. [Link]
- PMC. "Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method". PubMed Central. [Link]
- KUMC. "The Annexin V Apoptosis Assay". Kansas University Medical Center. [Link]
- Syed, N., et al. "DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN". PubMed Central. [Link]
- NIH. "Cell Viability Assays - Assay Guidance Manual". NCBI Bookshelf. [Link]
- ResearchGate. "Can you help with Western Blot: Bax and BCL-2?". ResearchGate. [Link]
- Yalic, M., et al. "7,8-Dihydroxy Flavone Induces Apoptosis via Upregulation of Caspase-3 in Human Hepatocarcinoma Cell". PubMed Central. [Link]
- Chamcheu, J.C., et al. "Fisetin, a 3,7,3',4'-Tetrahydroxyflavone Inhibits the PI3K/Akt/mTOR and MAPK Pathways and Ameliorates Psoriasis Pathology in 2D and 3D Organotypic Human Inflammatory Skin Models". PubMed. [Link]
- MDPI. "Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer". MDPI. [Link]
- Samec, D., et al. "Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach". PubMed Central. [Link]
- Cyrusbio. "MTT Assay Protocol". Cyrusbio. [Link]

© 2026 BenchChem. All rights reserved.

- protocols.io. "Cell Viability Assay (MTT Assay) Protocol". protocols.io. [Link]
- MDPI. "Pharmacological Properties of 4′, 5, 7-Trihydroxyflavone (Apigenin) and Its Impact on Cell Signaling Pathways". MDPI. [Link]
- RSC Advances. "Novel synthesised flavone derivatives provide significant insight into the structural features required for enhanced anti-proliferative activity". CentAUR. [Link]
- ResearchGate. "Western blot analysis for determination of Bax:Bcl-2 ratio in U87MG cells". ResearchGate. [Link]
- PubMed. "7,8-Dihydroxy Flavone Induces Apoptosis via Upregulation of Caspase-3 in Human Hepatocarcinoma Cell". PubMed. [Link]
- Kim, H., et al. "7,8-dihydroxyflavone induces mitochondrial apoptosis and down-regulates the expression of ganglioside GD3 in malignant melanoma cells". PubMed Central. [Link]
- ResearchGate. "7,8-dihydroxyflavone displayed antioxidant effect through activating HO-1 expression and inhibiting caspase-3/PARP activation in RAW264.7 cells". ResearchGate. [Link]
- Kubatka, P., et al. "Significance of flavonoids targeting PI3K/Akt/HIF-1α signaling pathway in therapy-resistant cancer cells – A potential contribution to the predictive, preventive, and personalized medicine". PubMed Central. [Link]
- YouTube. "Western Blot Protocol". YouTube. [Link]
- AWS. "Original Research Article". AWS. [Link]
- Chen, L., et al. "Discovery of the natural product 3',4',7,8-tetrahydroxyflavone as a novel and potent selective BRD4 bromodomain 2 inhibitor". PubMed Central. [Link]
- Ferreira de Oliveira, J.M.P., et al. "3′,4′-Dihydroxyflavonol Modulates the Cell Cycle in Cancer Cells: Implication as a Potential Combination Drug in Osteosarcoma". PubMed Central. [Link]

© 2026 BenchChem. All rights reserved.

- MDPI. "3′,4′-Dihydroxyflavonol Modulates the Cell Cycle in Cancer Cells: Implication as a Potential Combination Drug in Osteosarcoma". MDPI. [Link]
- Pandawa Institute Journals. "Evaluation of The Anticancer Activity of Hydroxyxanthones Against Human Liver Carcinoma Cell Line". Pandawa Institute Journals. [Link]
- Google Patents. "Process to prepare flavones".
- ResearchGate. "Synthesis of 4',5,7-trihydroxyflavanone and 3',4',5,7-tetrahydroxyflavanone and antioxidant activity". ResearchGate. [Link]
- Google Patents. "Preparation method of 7, 8-dihydroxyflavone".
- PMC. "Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice". PubMed Central. [Link]
- NIH. "An optimized protocol for patient-derived xenograft in humanized mice to evaluate the role of IL-34 in immunotherapeutic resistance". National Institutes of Health. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Fisetin, a 3,7,3',4'-Tetrahydroxyflavone Inhibits the PI3K/Akt/mTOR and MAPK Pathways and Ameliorates Psoriasis Pathology in 2D and 3D Organotypic Human Inflammatory Skin Models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
- 3. mdpi.com [mdpi.com]
- 4. mdpi.com [mdpi.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 7. 7,8-Dihydroxy Flavone Induces Apoptosis via Upregulation of Caspase-3 in Human Hepatocarcinoma Cell - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Significance of flavonoids targeting PI3K/Akt/HIF-1α signaling pathway in therapy-resistant cancer cells – A potential contribution to the predictive, preventive, and personalized medicine - PMC [pmc.ncbi.nlm.nih.gov]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. researchgate.net [researchgate.net]
- 12. 7,8-Dihydroxy Flavone Induces Apoptosis via Upregulation of Caspase-3 in Human Hepatocarcinoma Cell - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. broadpharm.com [broadpharm.com]
- 14. MTT assay protocol | Abcam [abcam.com]
- 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. cyrusbio.com.tw [cyrusbio.com.tw]
- 17. protocols.io [protocols.io]
- 18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
- 19. kumc.edu [kumc.edu]
- 20. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
- 21. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
- 22. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
- 23. m.youtube.com [m.youtube.com]
- 24. researchgate.net [researchgate.net]
- 25. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
- 26. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
- 27. Discovery of the natural product 3',4',7,8-tetrahydroxyflavone as a novel and potent selective BRD4 bromodomain 2 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 28. 3′,4′-Dihydroxyflavonol Modulates the Cell Cycle in Cancer Cells: Implication as a Potential Combination Drug in Osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: Utilizing 7,8,3',4'-Tetrahydroxyflavone in Cancer Research Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b192514/docs#application-notes-protocols-utilizing-7-8-3-4-tetrahydroxyflavone-in-cancer-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.